6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 6-chloro-5-methyl-3-naphthalen-1-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C17H12ClN3O/c1-10-15(18)17(22)21-16(20-10)14(9-19-21)13-8-4-6-11-5-2-3-7-12(11)13/h2-9,19H,1H3
• InChI Key: BLXRSYDSPWXOFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)C(=CN2)C3=CC=CC4=CC=CC=C43)Cl
• Molecular Formula: C17H12ClN3O
• Molecular Weight: 309.7 g/mol

Description

6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that belongs to the pyrazolo[1,5-a]pyrimidine family. It has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

The mechanism of action of 6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, it is believed to act through several pathways. In cancer cells, this compound has been shown to inhibit the activity of several enzymes involved in cell growth and survival, including PI3K, AKT, and mTOR. It has also been shown to induce DNA damage and inhibit DNA repair mechanisms.
In inflammation and autoimmune disorders, this compound has been shown to inhibit the activity of several enzymes involved in the inflammatory response, including COX-2 and iNOS. It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one are not fully understood. However, it has been shown to have anti-cancer, anti-inflammatory, and immunosuppressive effects. It has also been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

The advantages of using 6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments include its potential to inhibit the growth of cancer cells, reduce inflammation, and suppress the immune response. Its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. One direction is to study its potential use in combination with other anti-cancer or anti-inflammatory agents to enhance its effectiveness. Another direction is to study its potential use in animal models of cancer or autoimmune disorders. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one can be achieved through several methods. One of the most common methods is the reaction of 5-methyl-3-(1-naphthyl)pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 6-amino-1-chloro-3-methyluracil in the presence of a base to form the desired compound.

Scientific Research Applications

6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been studied for its potential use in the treatment of various diseases. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In inflammation research, 6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to reduce the production of nitric oxide, which is involved in the inflammatory response.
In autoimmune disorder research, this compound has been shown to inhibit the activation of T cells, which play a key role in the immune response. It has also been shown to reduce the production of autoantibodies, which are involved in autoimmune diseases.